An In-depth Technical Guide to 2-Chloro-4-(piperidin-1-ylmethyl)pyridine: Synthesis, Properties, and Biological Significance
An In-depth Technical Guide to 2-Chloro-4-(piperidin-1-ylmethyl)pyridine: Synthesis, Properties, and Biological Significance
For Researchers, Scientists, and Drug Development Professionals
Abstract
2-Chloro-4-(piperidin-1-ylmethyl)pyridine is a key heterocyclic intermediate, primarily recognized for its critical role in the synthesis of Lafutidine, a second-generation histamine H₂ receptor antagonist. This technical guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, and insights into its biological significance through the pharmacological profile of its major derivative, Lafutidine. This document is intended to serve as a valuable resource for researchers and professionals engaged in medicinal chemistry, pharmacology, and drug development, offering detailed experimental methodologies and visual representations of synthetic and biological pathways to facilitate further research and application.
Chemical and Physical Properties
| Property | Value | Source |
| Molecular Formula | C₁₁H₁₅ClN₂ | ChemBK[1] |
| Molar Mass | 210.7 g/mol | ChemBK[1] |
| Boiling Point | 303.8 ± 27.0 °C (Predicted) | ChemBK[1] |
| Density | 1.164 g/cm³ (Predicted) | ChemBK[1] |
| Flash Point | 137.527 °C (Predicted) | ChemBK[1] |
| Refractive Index | 1.563 (Predicted) | ChemBK[1] |
| Storage Temperature | 2-8°C | ChemBK[1] |
Synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine
The synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine can be achieved through a multi-step process, with a common route starting from 2-amino-4-methylpyridine.[2] The following experimental protocol is adapted from established patent literature.
Synthesis Workflow
Experimental Protocol
Step 1: Synthesis of 2-Chloro-4-methylpyridine from 2-Amino-4-methylpyridine
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In a suitable reaction vessel, under freezing conditions (ice-salt bath), a solution of 2-amino-4-methylpyridine in a strong acid (e.g., concentrated hydrochloric acid) is prepared.
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An aqueous solution of a nitrite salt (e.g., sodium nitrite) is added dropwise to the reaction mixture. The molar ratio of nitrite to 2-amino-4-picoline is typically between 1:1 and 3:1.
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The reaction mixture is then warmed to 70-100°C for 15-30 minutes.
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After cooling, the pH is adjusted to 6.0-8.0, and the mixture is heated to 60°C.
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The product is extracted with ethyl acetate, and the organic layers are combined and recrystallized to yield a white solid intermediate.
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To the isolated solid, phosphorus oxychloride (POCl₃) is added, with a molar ratio of POCl₃ to the starting 2-amino-4-methylpyridine between 1:3 and 3:1.
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The mixture is heated to 80-110°C and refluxed for 5-15 hours with stirring.
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After cooling, the reaction is carefully quenched with cold water and ammonia, maintaining the temperature between 20-35°C. The pH is adjusted to 10.0-11.5 with ammonia water.
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The product, 2-chloro-4-methylpyridine, is obtained by vacuum distillation.
Step 2: Synthesis of 2-Chloro-4-(chloromethyl)pyridine
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In a four-necked flask equipped with a stirrer, thermometer, dropping funnel, and a condenser with an HCl trap, dissolve 127 g (1 mol) of 2-chloro-4-methylpyridine in 300 mL of carbon tetrachloride (CCl₄).[3]
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Heat the solution to 80°C under an inert atmosphere.[3]
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Slowly add 135 g (1 mol) of sulfuryl chloride (SO₂Cl₂). During the addition, add a radical initiator such as azobisisobutyronitrile (AIBN) (0.32 g, 0.002 mol) in portions.[3]
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Maintain the reaction for 3 hours under stirring.[3]
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After cooling, adjust the pH to >7.0 with a saturated sodium bicarbonate solution.[3]
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Wash the organic layer, and remove the solvent by vacuum distillation to obtain 2-chloro-4-(chloromethyl)pyridine.[3]
Step 3: Synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine
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In a round-bottom flask, combine 162 g (1 mol) of 2-chloro-4-(chloromethyl)pyridine, 69 g (0.5 mol) of potassium carbonate (K₂CO₃), and 85 g (1 mol) of piperidine in 500 mL of dimethylformamide (DMF).[3]
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Heat the mixture to 80°C and maintain under reflux for 6 hours.[3]
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After cooling to room temperature, add 40 mL of water.
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Adjust the pH to 8-9 with a saturated aqueous solution of sodium bicarbonate.
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Extract the product three times with equal volumes of ethyl acetate.
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Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO₄).
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Filter and evaporate the solvent to yield 2-chloro-4-(piperidin-1-ylmethyl)pyridine as a light yellow oily liquid.[3]
Biological Significance and Mechanism of Action
2-Chloro-4-(piperidin-1-ylmethyl)pyridine is a crucial building block for the synthesis of Lafutidine, a second-generation H₂ receptor antagonist used in the treatment of gastric ulcers and other acid-related gastrointestinal disorders. The biological activity of Lafutidine provides insight into the potential applications of its precursors.
Lafutidine's primary mechanism of action is the selective blockade of histamine H₂ receptors on gastric parietal cells, which inhibits gastric acid secretion.[4] However, it also exhibits gastroprotective effects through mechanisms independent of H₂ receptor antagonism. These include the activation of calcitonin gene-related peptide (CGRP), leading to the stimulation of nitric oxide (NO) production and regulation of gastric mucosal blood flow.[4] Lafutidine also increases the production of gastric mucin, a key component of the mucosal barrier.
Signaling Pathway of Lafutidine's Action
Key Experimental Protocols
The following protocols are fundamental for characterizing compounds that interact with the histamine H₂ receptor and for evaluating their gastroprotective effects.
Histamine H₂ Receptor Radioligand Binding Assay
This protocol describes a competitive binding assay to determine the affinity of a test compound for the H₂ receptor using a radiolabeled ligand.
Materials:
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HEK293T cells stably expressing the human histamine H₂ receptor
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Radioligand: [³H]-tiotidine
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Unlabeled Ligands: Test compound, positive control (e.g., Famotidine), and a high-concentration unlabeled ligand for non-specific binding determination
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Membrane Preparation Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MgCl₂, with protease inhibitors
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Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MgCl₂
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Wash Buffer: Ice-cold 50 mM Tris-HCl (pH 7.4)
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Scintillation Cocktail
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96-well microplates
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Glass fiber filters
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BCA Protein Assay Kit
Procedure:
-
Membrane Preparation:
-
Harvest cultured HEK293T cells and wash with ice-cold PBS.
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Resuspend the cell pellet in ice-cold Membrane Preparation Buffer and homogenize on ice.
-
Centrifuge the homogenate at 500 x g for 10 minutes at 4°C to remove nuclei and unbroken cells.
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Transfer the supernatant to a new tube and centrifuge at 40,000 x g for 30 minutes at 4°C to pellet the membranes.
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Wash the membrane pellet by resuspending in fresh Membrane Preparation Buffer and repeating the high-speed centrifugation.
-
Resuspend the final membrane pellet in Assay Buffer, determine the protein concentration using a BCA assay, and store at -80°C in aliquots.
-
-
Binding Assay:
-
Thaw the membrane aliquots on ice and dilute in ice-cold Assay Buffer to a final concentration of 20-40 µg of protein per well.
-
In a 96-well plate, set up the following in triplicate:
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Total Binding: 50 µL of Assay Buffer, 50 µL of [³H]-tiotidine (at a final concentration near its Kd), and 100 µL of the diluted membrane preparation.
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Non-specific Binding: 50 µL of a high concentration of unlabeled tiotidine (e.g., 10 µM), 50 µL of [³H]-tiotidine, and 100 µL of the diluted membrane preparation.
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Competitive Binding: 50 µL of each concentration of the test compound or positive control, 50 µL of [³H]-tiotidine, and 100 µL of the diluted membrane preparation.
-
-
Incubate the plate at 25°C for 60-90 minutes with gentle agitation.
-
-
Filtration and Counting:
-
Terminate the incubation by rapid vacuum filtration onto glass fiber filters using a cell harvester.
-
Wash the filters four times with ice-cold Wash Buffer.
-
Dry the filters, add scintillation cocktail, and count the radioactivity using a scintillation counter.
-
-
Data Analysis:
-
Calculate specific binding by subtracting non-specific binding from total binding.
-
Plot the percentage of specific binding against the logarithm of the competitor concentration to determine the IC₅₀ value.
-
Calculate the Ki value using the Cheng-Prusoff equation.
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Measurement of Gastric Mucosal Blood Flow
Laser Doppler flowmetry is a common technique to measure gastric mucosal blood flow.
Materials:
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Anesthetized animal model (e.g., rat)
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Laser Doppler flowmeter with a probe
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Data acquisition system
Procedure:
-
Anesthetize the animal according to approved protocols.
-
Perform a laparotomy to expose the stomach.
-
Gently place the Laser Doppler probe on the surface of the gastric mucosa.
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Allow the signal to stabilize and record the baseline blood flow.
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Administer the test compound and continue to record the blood flow for the desired duration.
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Analyze the change in blood flow relative to the baseline.
Quantification of Gastric Mucin Production
This protocol outlines a method for quantifying gastric mucin.
Materials:
-
Animal model (e.g., rat)
-
Alcian blue dye solution
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Sucrose solution
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Magnesium chloride solution
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Spectrophotometer
Procedure:
-
After treatment with the test compound, euthanize the animal and excise the stomach.
-
Open the stomach along the greater curvature and rinse gently with saline.
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Incubate the stomach in Alcian blue solution to stain the mucus.
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Rinse the stomach with a sucrose solution to remove unbound dye.
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Transfer the stomach to a magnesium chloride solution to extract the bound dye.
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Measure the absorbance of the magnesium chloride solution at a specific wavelength (e.g., 605 nm) using a spectrophotometer.
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Quantify the amount of mucin by comparing the absorbance to a standard curve.
Conclusion
2-Chloro-4-(piperidin-1-ylmethyl)pyridine is a compound of significant interest in medicinal chemistry, primarily due to its role as a key intermediate in the synthesis of Lafutidine. Understanding its synthesis and the biological activities of its derivatives is crucial for the development of new therapeutic agents. The detailed protocols and pathways presented in this guide offer a solid foundation for researchers to build upon, facilitating further exploration into the therapeutic potential of this and related compounds.
